Cas no 927136-54-7 (5-3-(3,4-dimethoxyphenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-5-yl-2-methoxyphenol)

• Product Name: 5-3-(3,4-dimethoxyphenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-5-yl-2-methoxyphenol
• CAS No: 927136-54-7
• MF: C₁₉H₂₂N₂O₆S
• MW: 406.452784061432
• CID: 5441374
• Update Time: 2025-06-27

5-3-(3,4-dimethoxyphenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-5-yl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-[5-(3,4-dimethoxyphenyl)-2-methylsulfonyl-3,4-dihydropyrazol-3-yl]-2-methoxyphenol
• 5-3-(3,4-dimethoxyphenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-5-yl-2-methoxyphenol

• Inchi： 1S/C19H22N2O6S/c1-25-17-7-6-13(9-16(17)22)15-11-14(20-21(15)28(4,23)24)12-5-8-18(26-2)19(10-12)27-3/h5-10,15,22H,11H2,1-4H3
• InChI Key： PMIPFHJUUDRHFV-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C2N(S(C)(=O)=O)N=C(C3=CC=C(OC)C(OC)=C3)C2)=CC=C1OC

Additional information on 5-3-(3,4-dimethoxyphenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-5-yl-2-methoxyphenol

Introduction to 5-3-(3,4-dimethoxyphenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-5-yl-2-methoxyphenol (CAS No. 927136-54-7) and Its Emerging Applications in Chemical Biology

The compound 5-3-(3,4-dimethoxyphenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-5-yl-2-methoxyphenol, identified by its CAS number 927136-54-7, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a structurally complex class of heterocyclic derivatives, characterized by its pyrazole core and multiple functional groups that contribute to its unique chemical and biological properties. The presence of 3,4-dimethoxyphenyl, methanesulfonyl, and 2-methoxyphenol substituents not only imparts distinct electronic and steric characteristics but also opens up diverse possibilities for its interaction with biological targets.

Recent advancements in the field of drug discovery have highlighted the importance of multifunctional scaffolds that can modulate multiple pathways simultaneously. The structural features of 5-3-(3,4-dimethoxyphenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-5-yl-2-methoxyphenol make it an attractive candidate for further exploration in this context. Specifically, the pyrazole ring is well-known for its role as a bioisostere in drug design, often serving as a privileged scaffold in medicinal chemistry due to its ability to engage with various biological receptors. The methanesulfonyl group introduces a polar moiety that can enhance solubility and binding affinity, while the 2-methoxyphenol moiety adds hydrophilicity and potential redox activity.

In the context of current research, this compound has garnered attention for its potential applications in modulating inflammatory pathways. Studies have suggested that molecules containing pyrazole cores can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the production of pro-inflammatory mediators. The 3,4-dimethoxyphenyl substituent further enhances this potential by providing a lipophilic anchor that can improve membrane permeability and target specificity. These properties make 5-3-(3,4-dimethoxyphenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-5-yl-2-methoxyphenol a promising candidate for developing novel anti-inflammatory agents.

Moreover, the compound's structure suggests potential activity against other biological targets relevant to metabolic diseases and cancer. The methanesulfonyl group is frequently employed in drug design to enhance binding interactions with protein receptors, while the pyrazole core itself has been reported to exhibit kinase inhibition properties. Recent computational studies have predicted that this compound may interact with tyrosine kinases, which are overexpressed in many cancer cell lines. Such interactions could lead to the development of targeted therapies that disrupt aberrant signaling pathways involved in tumor growth and progression.

From a synthetic chemistry perspective, the preparation of 5-3-(3,4-dimethoxyphenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-5-yl-2-methoxyphenol involves multi-step organic transformations that showcase the versatility of modern synthetic methodologies. Key steps include condensation reactions to form the pyrazole ring, sulfonylation to introduce the methanesulfonyl group, and functional group modifications to incorporate the dimethoxyphenyl and methoxyphenol moieties. These synthetic strategies not only highlight the compound's structural complexity but also demonstrate the feasibility of producing derivatives with tailored biological activities through rational molecular design.

The pharmacokinetic profile of this compound is another area of interest for researchers. Initial in vitro studies have indicated favorable solubility characteristics, which are critical for oral bioavailability. Additionally, preliminary toxicity assessments suggest low acute toxicity at tested doses, raising hopes for its safe translation into clinical applications. However, further studies are needed to fully understand its metabolic stability and potential for drug-drug interactions.

In conclusion,5-3-(3,4-dimethoxyphenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-5-ylyl2-methoxyphenol (CAS No. 92713654) stands out as a structurally intriguing molecule with broad therapeutic implications. Its unique combination of functional groups positions it as a valuable tool for exploring new therapeutic strategies in inflammation modulation,cancer treatment,and beyond. As research progresses,this compoundholds promise not only as a lead molecule but also as a platform for generating novel derivatives with enhanced efficacy and selectivity.